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Compound of Interest

Compound Name: NP213

Cat. No.: B1679984 Get Quote

Immediate Safety and Logistical Information for the Disposal of NP213

The proper disposal of laboratory chemicals is a critical component of ensuring a safe research

environment and maintaining regulatory compliance. While specific public documentation for a

chemical designated "NP213" is not available, this guide provides a comprehensive, procedural

framework for its safe handling and disposal, drawing from established best practices for

hazardous waste management. This protocol is designed to empower researchers, scientists,

and drug development professionals to manage chemical waste responsibly, minimizing risks

to personnel and the environment.

Key Data for Hazardous Waste Characterization
To ensure proper disposal, it is essential to first characterize the waste. The following table

summarizes key quantitative thresholds used to classify hazardous chemical waste according

to the Resource Conservation and Recovery Act (RCRA). If the properties of NP213 fall within

these ranges, it must be managed as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1679984?utm_src=pdf-interest
https://www.benchchem.com/product/b1679984?utm_src=pdf-body
https://www.benchchem.com/product/b1679984?utm_src=pdf-body
https://www.benchchem.com/product/b1679984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characteristic Quantitative Threshold Description

Ignitability Flash point < 60°C (140°F)
Liquids that can easily catch

fire.[1]

Corrosivity pH ≤ 2 or pH ≥ 12.5
Aqueous solutions that can

corrode steel.[1]

Reactivity

Unstable, reacts violently with

water, forms explosive

mixtures with water, or

generates toxic gases when

mixed with water.

Substances that are unstable

under normal conditions.

Toxicity

Exceeds specific concentration

limits for certain heavy metals

and pesticides as determined

by the Toxicity Characteristic

Leaching Procedure (TCLP).

Harmful or fatal when ingested

or absorbed.

Experimental Protocol for Waste Neutralization
(General Procedure)
In some cases, chemical waste may be neutralized in the lab before disposal, reducing its

hazardous properties. The following is a general protocol for the neutralization of acidic or basic

waste. This procedure should only be performed by trained personnel in a fume hood with

appropriate Personal Protective Equipment (PPE).

Objective: To adjust the pH of corrosive waste to a neutral range (typically 6-8) before disposal.

Materials:

Corrosive waste (e.g., acidic or basic solution of NP213)

Neutralizing agent (e.g., sodium bicarbonate or citric acid for bases; sodium hydroxide or

hydrochloric acid for acids)

pH paper or a calibrated pH meter

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://www.benchchem.com/product/b1679984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stir plate and stir bar

Appropriate waste container

Procedure:

Place the container of corrosive waste on a stir plate within a fume hood.

Begin stirring the waste solution at a moderate speed.

Slowly add a small amount of the appropriate neutralizing agent.

Monitor the pH of the solution frequently using pH paper or a pH meter.

Continue adding the neutralizing agent in small increments until the pH is within the neutral

range.

Once neutralized, the solution may be prepared for disposal as aqueous waste, provided it

does not contain other hazardous components.[2]

Label the container with the contents and "neutralized waste" before moving it to the

designated waste accumulation area.

Disposal Workflow for NP213
The following diagram illustrates the step-by-step process for the proper disposal of chemical

waste, from the point of generation to final removal by a certified waste disposal company.
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In-Lab Waste Management

Centralized Waste Management & Disposal

Waste Generation
(NP213)

Characterize Waste
(Ignitable, Corrosive, Reactive, Toxic)

Step 1

Segregate Waste
(e.g., Halogenated vs. Non-halogenated solvents)

Step 2

Select Compatible Container
& Attach Hazardous Waste Label

Step 3

Store in Satellite Accumulation Area (SAA)
Under control of the generator

Step 4

Request Waste Pickup
(Submit to EH&S or designated office)

Step 5

Transport to Central
Accumulation Area

Step 6

Waste Manifesting & Documentation

Step 7

Disposal by Certified
Hazardous Waste Vendor

Step 8

Click to download full resolution via product page

Caption: Workflow for the safe disposal of laboratory chemical waste.
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Detailed Disposal Procedures for NP213
1. Personal Protective Equipment (PPE): Before handling NP213 waste, at a minimum, wear:

Safety glasses or goggles.[3]

A lab coat.

Appropriate chemical-resistant gloves.[4]

All handling of open chemical waste containers should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[5]

2. Waste Identification and Segregation:

Do not mix different waste streams.[6] For example, keep halogenated solvents separate

from non-halogenated solvents.[1]

Aqueous waste should be collected separately from solvent-based waste.[6]

Solid waste, such as contaminated gloves and bench paper, should be collected in a

designated, lined container separate from liquid waste.[1]

3. Containerization and Labeling:

Select a waste container that is compatible with the chemical properties of NP213. For

instance, do not store acidic waste in a metal container.[1]

The container must be in good condition with a secure, screw-on cap.[1]

Label the waste container clearly with the words "Hazardous Waste" and the full chemical

name(s) of the contents. Avoid using abbreviations or chemical formulas.

Keep a log of the approximate amounts of each chemical added to the container.[2]

Original chemical containers can be reused for waste collection, but the original label must

be completely defaced or removed.[2]
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4. Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA), which must be at

or near the point of generation and under the control of the laboratory personnel.[6]

Ensure waste containers are kept closed at all times, except when adding waste.[1]

Store incompatible waste streams in separate secondary containment bins.[6]

5. Arranging for Disposal:

Once a waste container is full, or if the project generating the waste is complete, arrange for

pickup through your institution's Environmental Health and Safety (EH&S) department or

equivalent office.

Do not dispose of chemical waste down the drain or in the regular trash.[2][6]

Complete any required waste pickup request forms, ensuring the information matches the

container label.[1]

By adhering to these procedures, you contribute to a culture of safety and environmental

responsibility within your laboratory, building trust and ensuring that your work has a positive

impact beyond the products themselves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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